N-ethyl-3-{[(2-oxo-1,3-oxazolidin-3-yl)acetyl]amino}-N-phenylbenzamide

• IUPAC Name: N-ethyl-3-[[2-(2-oxo-1,3-oxazolidin-3-yl)acetyl]amino]-N-phenylbenzamide
• InChI: InChI=1S/C20H21N3O4/c1-2-23(17-9-4-3-5-10-17)19(25)15-7-6-8-16(13-15)21-18(24)14-22-11-12-27-20(22)26/h3-10,13H,2,11-12,14H2,1H3,(H,21,24)
• InChI Key: RBGAFEUCVHYJAR-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)CN3CCOC3=O
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

N-ethyl-3-{[(2-oxo-1,3-oxazolidin-3-yl)acetyl]amino}-N-phenylbenzamide, commonly known as EPPIN, is a protein that plays a crucial role in male fertility. EPPIN is found in the seminal fluid and is believed to regulate sperm motility and fertilization. In recent years, there has been a growing interest in the synthesis and study of EPPIN due to its potential applications in male contraception and infertility treatments.

Mechanism of Action

The mechanism of action of EPPIN is not fully understood, but it is believed to regulate sperm motility by binding to and inhibiting the activity of enzymes that are involved in the breakdown of the protective coating that surrounds the sperm. This protective coating, known as the zona pellucida, is essential for the fertilization of the egg, and its breakdown is a critical step in the fertilization process.
Biochemical and Physiological Effects:
Studies have shown that EPPIN plays a crucial role in male fertility, and its absence or malfunction can lead to infertility. EPPIN is also believed to be involved in the regulation of the immune response in the male reproductive tract, which is essential for the protection of sperm from attack by the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of studying EPPIN is its potential applications in male contraception and infertility treatments. However, there are also several limitations to working with EPPIN, including the complexity of its synthesis and the limited availability of high-quality samples for research.

Future Directions

There are several future directions for research on EPPIN, including the development of new methods for synthesizing high-quality samples, the identification of new targets for male contraceptive drugs, and the exploration of the role of EPPIN in other physiological processes. Additionally, there is a growing interest in the use of EPPIN as a biomarker for male infertility, which could lead to the development of new diagnostic tools and treatments for this condition.
In conclusion, EPPIN is a protein that plays a crucial role in male fertility and has potential applications in male contraception and infertility treatments. Its synthesis and study require specialized equipment and expertise, and there are several future directions for research in this area. While there are limitations to working with EPPIN, its potential benefits make it an exciting area of study for researchers in the field of reproductive biology.

Scientific Research Applications

EPPIN has been the subject of extensive scientific research in recent years, with a particular focus on its potential applications in male contraception and infertility treatments. One of the most promising applications of EPPIN is as a target for male contraceptive drugs. By targeting EPPIN, researchers hope to develop drugs that can inhibit sperm motility and prevent fertilization.